Cas no 1105244-93-6 (8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- 1105244-93-6
- AKOS024481637
- 8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methylpurine-2,6-dione
- F3260-0797
- 8-(ethylamino)-7-(4-methoxyphenethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
-
- Inchi: 1S/C17H21N5O3/c1-4-18-16-19-14-13(15(23)20-17(24)21(14)2)22(16)10-9-11-5-7-12(25-3)8-6-11/h5-8H,4,9-10H2,1-3H3,(H,18,19)(H,20,23,24)
- InChI Key: ITZRPETUJAKVSB-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(NCC)N2CCC2C=CC(=CC=2)OC)N(C)C(N1)=O
Computed Properties
- Exact Mass: 343.16443955g/mol
- Monoisotopic Mass: 343.16443955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 88.5Ų
8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3260-0797-2μmol |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-5μmol |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-10μmol |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-20μmol |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-1mg |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-2mg |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-3mg |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-4mg |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-5mg |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3260-0797-10mg |
8-(ethylamino)-7-[2-(4-methoxyphenyl)ethyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
1105244-93-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Introduction to 8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1105244-93-6) and Its Emerging Applications in Chemical Biology
The compound 8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1105244-93-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, characterized by a purine core and diverse substituents, positions it as a versatile scaffold for drug discovery and mechanistic investigations. This introduction delves into the molecular characteristics of this compound, its synthetic pathways, and its emerging applications in contemporary research.
At the heart of this compound lies a purine scaffold, a heterocyclic structure that is widely recognized for its biological significance. Purines are fundamental components of nucleic acids and play pivotal roles in various cellular processes. The modification of the purine ring with ethylamino, 4-methoxyphenyl ethyl, and methyl groups introduces functional diversity, enabling interactions with biological targets such as enzymes and receptors. The presence of these substituents not only enhances the compound's solubility and bioavailability but also modulates its pharmacokinetic properties.
The synthesis of 8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a multi-step process that requires precise control over reaction conditions. Key synthetic steps include condensation reactions to form the purine core, followed by functionalization with the appropriate substituents. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yield and purity. The synthetic route is designed to minimize side reactions while maximizing the formation of the desired product.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have identified potential binding interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. These simulations provide valuable insights into the compound's mechanism of action and guide further optimization efforts.
In the field of medicinal chemistry, derivatives of purine have been extensively studied for their therapeutic potential. The structural features of 8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione make it an attractive candidate for developing novel therapeutic agents. For instance, modifications at the 4-methoxyphenyl ethyl position have been shown to enhance binding affinity to specific biological targets. Such structural refinements are essential for improving drug efficacy and minimizing off-target effects.
One of the most compelling aspects of this compound is its potential application in preclinical research. Studies have demonstrated that derivatives of purine can modulate signaling pathways involved in cancer progression and neurodegenerative disorders. The ethylamino group serves as a hinge region that allows for optimal positioning relative to biological targets, while the methyl group provides steric hindrance to improve selectivity. These features make it a promising candidate for further investigation in vivo.
The impact of this compound extends beyond traditional drug discovery efforts. Its unique chemical properties have garnered interest from researchers exploring novel methodologies in chemical biology. For example, it has been utilized as a tool compound to study enzyme kinetics and substrate recognition mechanisms. By incorporating fluorescent tags or other probes into its structure, researchers can gain deeper insights into cellular processes at the molecular level.
As our understanding of complex biological systems continues to evolve, so too does our approach to drug development. The versatility of 8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione makes it an invaluable asset in this endeavor. Its ability to interact with multiple targets across different disease pathways highlights its potential as a lead compound or building block for future therapeutics.
In conclusion,8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1105244-93-6) exemplifies the intersection of synthetic chemistry and biological innovation. Its structural complexity and functional diversity position it as a key player in ongoing research efforts aimed at addressing some of humanity's most pressing health challenges. As new methodologies emerge and our understanding deepens,this compound will undoubtedly continue to inspire breakthroughs in chemical biology and beyond.
1105244-93-6 (8-(ethylamino)-7-2-(4-methoxyphenyl)ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)